Cas no 2081869-58-9 (3-(adamantan-1-yl)methoxypropan-1-amine)

• Product Name: 3-(adamantan-1-yl)methoxypropan-1-amine
• CAS No: 2081869-58-9
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6312066
• PubChem ID: 165673667
• Update Time: 2025-10-28

3-(adamantan-1-yl)methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)methoxypropan-1-amine
• 3-[(adamantan-1-yl)methoxy]propan-1-amine
• 2081869-58-9
• EN300-1797044

• Inchi： 1S/C14H25NO/c15-2-1-3-16-10-14-7-11-4-12(8-14)6-13(5-11)9-14/h11-13H,1-10,15H2
• InChI Key： YYZBVMHNORCVGZ-UHFFFAOYSA-N
• SMILES： O(CCCN)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(adamantan-1-yl)methoxypropan-1-amine

3-(Adamantan-1-yl)methoxypropan-1-amine: A Comprehensive Overview

3-(Adamantan-1-yl)methoxypropan-1-amine (CAS No. 2081869-58-9) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex structure, which combines an adamantane group with a methoxy and an amine functional group. The adamantane moiety, known for its high stability and rigidity, plays a crucial role in determining the physical and chemical properties of this compound. Recent studies have highlighted its potential applications in drug delivery systems, polymer additives, and advanced materials.

The synthesis of 3-(Adamantan-1-yl)methoxypropan-1-amine involves a multi-step process that typically begins with the preparation of the adamantane derivative. Researchers have explored various methodologies to optimize the synthesis, including nucleophilic substitution and coupling reactions. The use of transition metal catalysts has been shown to significantly enhance the reaction efficiency, making the synthesis more scalable for industrial applications. This compound's ability to form stable bonds with other molecules makes it a valuable component in the development of self-healing polymers and high-performance adhesives.

One of the most promising areas of research involving 3-(Adamantan-1-yl)methoxypropan-1-amine is its application in drug delivery systems. The compound's unique structure allows for the incorporation of bioactive molecules, enabling targeted drug delivery with reduced side effects. Recent studies have demonstrated its effectiveness in encapsulating hydrophobic drugs, significantly improving their solubility and bioavailability. This property has made it a candidate for use in cancer therapy, where precise drug delivery is critical.

In addition to its pharmaceutical applications, 3-(Adamantan-1-yl)methoxypropan-1-amine has shown potential in the field of materials science. Its rigid structure and strong intermolecular interactions make it an ideal additive for enhancing the mechanical properties of polymers. Researchers have reported that incorporating this compound into polyurethanes can significantly improve their tensile strength and thermal stability. These findings have opened new avenues for its use in aerospace and automotive industries, where high-performance materials are essential.

The chemical properties of 3-(Adamantan-1-yl)methoxypropan-1-amine are heavily influenced by its functional groups. The methoxy group imparts hydrophilic characteristics, while the amine group provides nucleophilic reactivity. This combination makes the compound versatile in various chemical reactions, including amidation and esterification. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental impact.

From a structural perspective, 3-(Adamantan-1-yl)methoxypropan-1-amine exhibits a highly symmetrical arrangement due to the adamantane core. This symmetry contributes to its stability and resistance to degradation under harsh conditions. Studies have shown that the compound maintains its integrity even under extreme temperatures and pressures, making it suitable for use in extreme environments.

Looking ahead, the continued exploration of 3-(Adamantan-1-yllmethoxypropan-l-amine's properties is expected to unlock new applications across diverse industries. Its role as a building block in organic synthesis is particularly noteworthy, as it offers chemists a novel platform for designing complex molecules with tailored functionalities.